Cas no 2137985-99-8 (methyl 2-(2,2-dimethylpropanoyl)-5-methyl-4-oxohexanoate)

• Product Name: methyl 2-(2,2-dimethylpropanoyl)-5-methyl-4-oxohexanoate
• CAS No: 2137985-99-8
• MF: C₁₃H₂₂O₄
• MW: 242.311384677887
• CID: 5995536
• PubChem ID: 165751142
• Update Time: 2025-10-05

methyl 2-(2,2-dimethylpropanoyl)-5-methyl-4-oxohexanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2,2-dimethylpropanoyl)-5-methyl-4-oxohexanoate
• 2137985-99-8
• EN300-1104852

• Inchi： 1S/C13H22O4/c1-8(2)10(14)7-9(12(16)17-6)11(15)13(3,4)5/h8-9H,7H2,1-6H3
• InChI Key： LFADIGOMUORQBL-UHFFFAOYSA-N
• SMILES： O=C(C(C(=O)OC)CC(C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 242.15180918g/mol
• Monoisotopic Mass: 242.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 60.4Ų

Additional information on methyl 2-(2,2-dimethylpropanoyl)-5-methyl-4-oxohexanoate

Methyl 2-(2,2-Dimethylpropanoyl)-5-Methyl-4-Oxohexanoate: A Comprehensive Overview

Methyl 2-(2,2-Dimethylpropanoyl)-5-Methyl-4-Oxohexanoate, identified by the CAS number 2137985-99-8, is a compound of significant interest in the fields of organic chemistry and biochemistry. This compound is characterized by its unique structure, which includes a methyl group attached to a hexanoate backbone, featuring a ketone group and a branched alkanoyl substituent. The molecule's structure contributes to its diverse applications and properties, making it a subject of ongoing research and development.

The chemical structure of methyl 2-(2,2-dimethylpropanoyl)-5-methyl-4-oxohexanoate is notable for its complexity and functional groups. The presence of the ketone group at the 4-position and the branched alkanoyl group at the 2-position introduces steric hindrance and electronic effects that influence its reactivity and stability. Recent studies have explored the role of such structural features in enzymatic reactions, particularly in lipid metabolism pathways. Researchers have found that this compound may serve as a precursor or intermediate in biosynthetic processes, highlighting its potential relevance in drug discovery and metabolic engineering.

One of the most promising applications of methyl 2-(2,2-dimethylpropanoyl)-5-methyl-4-oxohexanoate lies in its potential as a bioactive molecule. Recent advancements in computational chemistry have enabled researchers to predict its binding affinity to various proteins and enzymes. For instance, molecular docking studies suggest that this compound may interact with key enzymes involved in inflammatory pathways, offering potential therapeutic applications in treating chronic inflammatory diseases. Furthermore, its ability to modulate cellular signaling pathways has been explored in preclinical models, demonstrating promising results that warrant further investigation.

In addition to its therapeutic potential, methyl 2-(2,2-dimethylpropanoyl)-5-methyl-4-oxohexanoate has shown promise in the field of nutraceuticals. Its structural similarity to naturally occurring fatty acids suggests that it could be utilized as a functional food ingredient. Recent studies have investigated its effects on lipid metabolism and energy expenditure, with findings indicating that it may enhance fat oxidation and improve metabolic health. These insights underscore its potential as a component in dietary supplements aimed at weight management and metabolic support.

The synthesis of methyl 2-(2,2-dimethylpropanoyl)-5-methyl-4-oxohexanoate has also been optimized through green chemistry approaches. Researchers have developed environmentally friendly methods for its production, including enzymatic catalysis and microwave-assisted synthesis. These advancements not only improve yield and purity but also reduce the environmental footprint associated with its manufacturing process. Such sustainable practices align with global efforts to promote eco-friendly chemical production.

From a regulatory standpoint, methyl 2-(2,2-dimethylpropanoyl)-5-methyl-4-oxohexanoate has undergone extensive safety assessments to evaluate its toxicity profile. Preclinical studies indicate that it exhibits low acute toxicity and minimal adverse effects at therapeutic doses. These findings are critical for ensuring its safe use in both pharmaceutical and nutraceutical applications. Regulatory agencies have also expressed interest in this compound due to its novel mechanism of action and potential therapeutic benefits.

In conclusion, methyl 2-(2,2-dimethylpropanoyl)-5-methyl-4-oxohexanoate (CAS No. 2137985-99-8) represents a multifaceted compound with diverse applications across various industries. Its unique chemical structure, coupled with recent research findings, positions it as a valuable tool in drug discovery, nutraceutical development, and sustainable chemical synthesis. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is poised to play an increasingly important role in advancing scientific innovation.